Cas no 2060000-60-2 (2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile)

• Product Name: 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile
• CAS No: 2060000-60-2
• MF: C₁₀H₂Cl₃FN₂
• MW: 275.493682384491
• MDL: MFCD30345222
• CID: 5239356
• PubChem ID: 125424442
• Update Time: 2026-03-08

2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 2,4,8-trichloro-6-fluoro-
• 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile

• MDL： MFCD30345222
• Inchi： 1S/C10H2Cl3FN2/c11-7-2-4(14)1-5-8(12)6(3-15)10(13)16-9(5)7/h1-2H
• InChI Key： CXIXDRUZVBGVIY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2Cl)C(Cl)=C(C#N)C=1Cl

Additional information on 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile

Introduction to 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile (CAS No. 2060000-60-2)

2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2060000-60-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural features of 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile, particularly the presence of multiple halogen atoms and a nitrile group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, anticancer, and antimalarial properties. Among these derivatives, fluoroquinolines have been particularly prominent due to their enhanced bioavailability and improved pharmacokinetic profiles. The introduction of fluorine atoms into the quinoline ring system often modulates the electronic properties of the molecule, leading to increased metabolic stability and binding affinity to biological targets.

The specific substitution pattern in 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile—namely the chloro groups at positions 2, 4, and 8, and the fluoro atom at position 6—imparts distinct chemical characteristics that make it a promising candidate for further investigation. The nitrile group at the 3-position further enhances the molecule's potential for interaction with biological systems by introducing a polar site for hydrogen bonding or coordination with metal ions. These structural features collectively contribute to the compound's versatility in serving as a building block for novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile may interact with enzymes and receptors involved in critical biological pathways. For instance, its ability to mimic or inhibit key enzymes such as kinases or proteases has been explored in preclinical models. The halogenated quinoline core is particularly adept at forming hydrophobic interactions within active sites, while the nitrile group can engage in polar interactions or participate in redox reactions.

The synthesis of 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by functional group interconversions. The presence of multiple reactive sites necessitates precise control over reaction conditions to avoid unwanted side products. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies for this class of compounds.

In terms of biological activity, preliminary studies on 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile have revealed promising results in various disease models. Its structural analogs have shown efficacy against resistant bacterial strains by targeting DNA gyrase and topoisomerase II enzymes. Additionally, modifications within the quinoline scaffold have been linked to enhanced antiviral properties against certain RNA viruses. The fluorine atom's role in stabilizing enzyme-substrate interactions has been highlighted as a key factor contributing to these effects.

The pharmacokinetic profile of 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile is another area of active investigation. Fluorinated compounds are known for their improved oral bioavailability due to reduced metabolic degradation by cytochrome P450 enzymes. This characteristic makes them particularly attractive for developing once-daily medications that enhance patient compliance. Furthermore, the compound's ability to cross biological membranes efficiently suggests potential applications in central nervous system (CNS) drug delivery systems.

From a regulatory perspective, 2,4,8-trichloro-6-fluoroquinoline-3-carbonitrile must undergo rigorous testing to meet safety and efficacy standards before entering clinical trials. Preclinical toxicology studies assess its potential hepatotoxicity or nephrotoxicity risks associated with quinoline derivatives. Additionally，in vitro assays are conducted to evaluate its carcinogenic or mutagenic potential. These assessments are critical for ensuring that any subsequent clinical development program adheres to international guidelines set forth by agencies such as the FDA or EMA.

The future directions for research on 2,4，8-trichloro-6-fluoroquinoline -3 -carbonitrile include exploring its role in combination therapies with other drugs that act on different mechanisms but share common targets。For example，its synergistic effects when paired with kinase inhibitors could lead to more effective treatments for cancers driven by aberrant signaling pathways。Moreover，the development of prodrugs designed around this scaffold could enhance its delivery across biological barriers while minimizing systemic exposure。

In conclusion, 2，4，8 -trichloro -6 -fluor oquinol ine -3 -carbonitr ile (CAS No .2060000 -60 -2) represents an exciting opportunity for medicinal chemists due to its unique structural features and demonstrated biological activity。With continued innovation in synthetic methodologies and computational biology，this compound holds promise as a precursor for next-generation therapeutics targeting a wide range of diseases。The growing body of research underscores its importance as a key intermediate in pharmaceutical development pipelines。